Cas no 2034510-07-9 (N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 2034510-07-9
• MF: C₁₇H₁₈N₂O₂S₂
• MW: 346.467021465302
• CID: 5352913
• Update Time: 2025-06-13

N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-hydroxy-3-(thiophen-2-yl)pentyl)benzo[d]thiazole-2-carboxamide
• N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide
• N-(5-hydroxy-3-thiophen-2-ylpentyl)-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C17H18N2O2S2/c20-10-8-12(14-6-3-11-22-14)7-9-18-16(21)17-19-13-4-1-2-5-15(13)23-17/h1-6,11-12,20H,7-10H2,(H,18,21)
• InChI Key： FOWCCMIGSNOKNG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)CCNC(C1=NC2C=CC=CC=2S1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 397
• XLogP3: 3.5
• Topological Polar Surface Area: 119

Additional information on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide

Comprehensive Overview of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide (CAS No. 2034510-07-9)

The compound N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide (CAS No. 2034510-07-9) is a synthetic organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and material science. This benzothiazole derivative combines a thiophene ring and a hydroxypentyl chain, making it a versatile scaffold for further chemical modifications. Researchers are particularly interested in its pharmacological properties, as preliminary studies suggest it may interact with specific biological targets.

One of the most frequently asked questions about this compound is its synthesis pathway and reactivity. The presence of both a hydroxy group and a thiophene moiety allows for diverse chemical transformations, enabling the creation of analogs with tailored properties. In the context of drug discovery, such modifications are crucial for optimizing bioavailability and target specificity. Recent trends in AI-assisted molecular design have also highlighted the potential of this compound as a starting point for virtual screening campaigns.

Another area of interest is the compound's potential role in material science. The benzothiazole core is known for its fluorescence properties, which could be exploited in the development of organic light-emitting diodes (OLEDs) or sensors. The incorporation of a thiophene ring further enhances its electronic properties, making it a candidate for conductive polymers. These applications align with the growing demand for sustainable materials and green chemistry solutions.

From a toxicological perspective, current data on N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide is limited, which underscores the need for further safety assessments. However, its structural analogs have shown favorable ADME profiles (absorption, distribution, metabolism, and excretion), suggesting that this compound could be a viable candidate for preclinical studies. The hydroxy group may also facilitate metabolic clearance, reducing the risk of bioaccumulation.

In the realm of computational chemistry, this compound has been the subject of molecular docking studies to predict its interactions with various enzymes and receptors. Such in silico approaches are increasingly popular due to their cost-effectiveness and speed, particularly in the early stages of drug development. The benzothiazole scaffold, in particular, is known to exhibit affinity for kinase targets, which are implicated in numerous disease pathways.

As the scientific community continues to explore the potential of N-[5-hydroxy-3-(thiophen-2-yl)pentyl]-1,3-benzothiazole-2-carboxamide, its versatility and structural novelty position it as a promising candidate for multiple applications. Whether in medicinal chemistry, material science, or computational modeling, this compound exemplifies the intersection of innovation and practical utility. Future research will likely focus on expanding its synthetic methodologies and elucidating its mechanisms of action in greater detail.